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Compound of Interest

Compound Name: 2-Oxocyclopentanecarbonitrile

Cat. No.: B149592

The proper disposal of 2-Oxocyclopentanecarbonitrile is critical for ensuring laboratory
safety and environmental compliance. As a compound classified with multiple hazard warnings,
it must be managed as hazardous waste from the point of generation to its final disposal. This
guide provides detailed procedures for researchers, scientists, and drug development
professionals to handle and dispose of this chemical safely.

Hazard Identification and Safety Precautions

2-Oxocyclopentanecarbonitrile is harmful if swallowed, inhaled, or in contact with skin, and it
is known to cause skin and serious eye irritation.[1][2] Before handling, it is essential to be
familiar with its specific hazards and to use appropriate personal protective equipment (PPE).

Essential Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles or glasses.[1]

Hand Protection: Use chemical-resistant gloves.[1]

Skin and Body Protection: Wear a standard lab coat.[1]

Respiratory Protection: All handling of this chemical should occur inside a certified chemical
fume hood to avoid inhalation of vapors.[1]
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Quantitative Hazard and Chemical Data

The following table summarizes key quantitative and hazard data for 2-
Oxocyclopentanecarbonitrile.

Property Data
CAS Number 2941-29-9
Molecular Formula CeH7NOI[1][2]

H302: Harmful if swallowedH312: Harmful in
contact with skinH315: Causes skin

GHS Hazard Statements o )
irritationH319: Causes serious eye

irritationH332: Harmful if inhaled[2]

Acute Toxicity (Oral, Dermal, Inhalation); Skin
Hazard Classes L . o
Irritation; Serious Eye Irritation[2]

Incompatible Materials Strong oxidizing agents[1]

Hazardous Combustion Products Carbon monoxide, nitrogen oxides[1]

Experimental Protocol: Step-by-Step Disposal
Procedure

Disposal of 2-Oxocyclopentanecarbonitrile must be conducted through your institution's
Environmental Health and Safety (EHS) department or equivalent hazardous waste program.
[3] Under no circumstances should this chemical be disposed of down the drain or in the
regular trash.[3][4]

Step 1: Waste Characterization

Any unused 2-Oxocyclopentanecarbonitrile, solutions containing it, or materials
contaminated with it are considered hazardous waste.[4] This is based on its toxicity and irritant
characteristics.[2]

Step 2: Segregation and Collection
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Properly segregate waste streams to ensure safety and facilitate disposal.
e Liquid Waste (Unused chemical, solutions):

o Select a chemically compatible container with a leak-proof, screw-on cap.[5] Plastic bottles
are often preferred over glass when compatibility is not an issue.[3]

o Ensure the container is in good condition, free from cracks or rust.[6]
o Pour the waste carefully into the container, avoiding splashes.
o Keep the container closed at all times, except when adding waste.[5]

o Store the container in a designated secondary containment tray or bin to capture any
potential leaks.[5]

e Solid Waste (Contaminated lab supplies):
o This includes items like gloves, absorbent paper, and Kim Wipes.[5]

o Collect all contaminated solid waste and double-bag it in clear plastic bags to allow for
visual inspection by EHS personnel.[5]

o Seal each bag individually.[5]
o Empty Chemical Containers:

o An empty container that held 2-Oxocyclopentanecarbonitrile must be triple-rinsed with a
solvent capable of removing the chemical residue (e.g., acetone or ethanol).[4][6]

o Crucially, the rinsate from each rinse must be collected and disposed of as liquid
hazardous waste.[4][6]

o After triple-rinsing, deface or remove the original label and allow the container to air dry
before disposing of it in the appropriate solid waste stream (e.g., lab glass waste).[4]

Step 3: Labeling Hazardous Waste

Proper labeling is a strict regulatory requirement.[7]
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e Obtain a hazardous waste tag from your institution's EHS office.[3]
 Affix the tag to the waste container as soon as the first drop of waste is added.

 Fill out the tag completely and legibly, including:

[¢]

The words "Hazardous Waste".[3]

o The full chemical name: "2-Oxocyclopentanecarbonitrile”. Do not use abbreviations or
formulas.[3][8]

o For mixtures, list all chemical constituents and their approximate percentages.|[3]
o The name and contact information of the principal investigator or generator.[3]
o The physical location (building and room number).[3]

o Check the boxes for the appropriate hazard characteristics (e.g., Toxic).[3]

Step 4: Storage Pending Disposal
o Store the properly labeled waste containers in a designated and secure satellite

accumulation area within your laboratory.

e Segregate the waste container from incompatible materials, especially strong oxidizing
agents.[1][6]

o Ensure waste is collected within regulatory time limits (e.g., 90 days from the accumulation
start date).[5]

Step 5: Arranging for Disposal
e Once the container is full or ready for removal, submit a hazardous waste collection request

to your EHS department.[9] This is typically done through an online portal.

e Do not transport hazardous waste outside of your laboratory; trained EHS personnel will
collect it directly from your designated area.[4]
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Mandatory Visualizations

The following diagrams illustrate the procedural workflow for the proper disposal of 2-
Oxocyclopentanecarbonitrile.
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Caption: Disposal workflow for 2-Oxocyclopentanecarbonitrile.
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This comprehensive guide, when followed, ensures that 2-Oxocyclopentanecarbonitrile
waste is managed in a way that protects laboratory personnel, the wider community, and the
environment, reinforcing a culture of safety and regulatory adherence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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